Cas no 1214367-89-1 (4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl)

• Product Name: 4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl
• CAS No: 1214367-89-1
• MF: C₁₃H₆ClF₅
• MW: 292.631760120392
• CID: 4998158
• Update Time: 2025-11-06

4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2,2',3,5,6-pentafluorobiphenyl
• 4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl

• Inchi： 1S/C13H6ClF5/c14-5-7-10(16)12(18)9(13(19)11(7)17)6-3-1-2-4-8(6)15/h1-4H,5H2
• InChI Key： HDHOAQULNYUSBV-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(=C(C=1F)F)C1C=CC=CC=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 4.4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl

Comprehensive Overview of 4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl (CAS No. 1214367-89-1) and Its Applications

4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl (CAS No. 1214367-89-1) is a fluorinated biphenyl derivative that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound, characterized by its unique pentafluorinated structure and reactive chloromethyl group, serves as a versatile intermediate in the development of advanced materials and specialty chemicals. Its molecular formula, C₁₃H₅ClF₅, highlights the presence of both fluorine and chlorine atoms, which contribute to its distinct chemical properties.

The growing demand for fluorinated compounds in high-performance applications, such as liquid crystals, agrochemicals, and electronic materials, has positioned 4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl as a critical building block. Researchers and manufacturers are increasingly exploring its potential in cross-coupling reactions and polymer modifications, driven by the need for thermally stable and chemically resistant materials. Recent studies have also investigated its role in the synthesis of pharmaceutical intermediates, particularly in the development of targeted therapies.

One of the most frequently asked questions about this compound revolves around its synthetic routes and purification methods. Given the complexity of its structure, optimizing the yield and purity of CAS No. 1214367-89-1 remains a key challenge for chemists. Advanced techniques such as column chromatography and recrystallization are often employed to achieve high-purity grades. Additionally, the compound's stability under various conditions, including exposure to light and temperature fluctuations, is a topic of ongoing research.

In the context of sustainable chemistry, 4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl has been evaluated for its environmental impact and biodegradability. As industries shift toward greener alternatives, the development of eco-friendly fluorination methods and catalytic processes has become a priority. This aligns with global trends emphasizing green synthesis and reduced hazardous waste in chemical production.

From a commercial perspective, the supply chain for CAS No. 1214367-89-1 is influenced by factors such as raw material availability and regulatory compliance. Companies specializing in fine chemicals and custom synthesis often highlight its scalability and batch-to-batch consistency as critical selling points. Furthermore, the compound's compatibility with microwave-assisted reactions and flow chemistry systems has expanded its utility in industrial settings.

Looking ahead, the applications of 4-(Chloromethyl)-2,2',3,5,6-pentafluorobiphenyl are expected to grow, particularly in emerging fields like flexible electronics and energy storage. Its ability to enhance the performance of organic semiconductors and ion-conductive materials makes it a promising candidate for next-generation technologies. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of advanced materials.